BENGHE Foundational & Exploratory

Check Availability & Pricing

4-tert-Butyl-2-methylthiazole material safety data
sheet (MSDS)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-tert-Butyl-2-methylthiazole

Cat. No.: B103288

An In-Depth Technical Guide to 4-tert-Butyl-2-
methylthiazole

This technical guide provides a comprehensive overview of the material safety data,
physicochemical properties, and synthetic considerations for 4-tert-butyl-2-methylthiazole,
tailored for researchers, scientists, and professionals in drug development.

Chemical Identification and Properties

4-tert-Butyl-2-methylthiazole is a substituted thiazole derivative. Thiazole rings are important
structural motifs in many biologically active compounds.

Table 1: Chemical Identifiers for 4-tert-Butyl-2-methylthiazole

Identifier Value

CAS Number 15679-11-5

Molecular Formula CsH13NS

Molecular Weight 155.26 g/mol

IUPAC Name 4-(tert-butyl)-2-methyl-1,3-thiazole

Table 2: Physicochemical Properties of 4-tert-Butyl-2-methylthiazole
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Property Value

Appearance No data available
Odor No data available
Boiling Point No data available
Melting Point No data available
Flash Point No data available
Density No data available
Solubility Immiscible with water

Safety and Hazard Information

The following safety information is derived from available Material Safety Data Sheets (MSDS).

Table 3: Hazard Classifications for 4-tert-Butyl-2-methylthiazole

Hazard Class Classification
Skin Corrosion/Irritation Category 2 (Causes skin irritation)[1]
Serious Eye Damage/Irritation Category 2 (Causes serious eye irritation)[1]

Specific Target Organ Toxicity (Single Exposure)  Category 3 (May cause respiratory irritation)[1]

First Aid Measures

» Eye Contact: Immediately flush with plenty of water, including under the eyelids, for at least
15 minutes. Seek medical attention.[1]

o Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes. If
skin irritation persists, consult a physician.[1]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Get medical attention if symptoms occur.[1]
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 Ingestion: Clean mouth with water and drink plenty of water afterwards.[1]

Handling and Storage

o Handling: Wear personal protective equipment. Ensure adequate ventilation. Avoid contact
with skin, eyes, and clothing. Do not ingest or inhale.[1]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Personal Protective Equipment

o Eye/Face Protection: Goggles (EN 166).[1]
o Hand Protection: Protective gloves.[1]
o Skin and Body Protection: Long-sleeved clothing.[1]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[1]

Toxicological Information

Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal
concentration) for 4-tert-butyl-2-methylthiazole are not readily available in the public domain.
The hazard classifications are based on the qualitative assessment of its irritant properties. For
context, toxicological data for a related compound, 4-methylthiazole, is presented below.

Table 4: Acute Toxicity Data for 4-Methylthiazole (CAS: 693-95-8)

Route Species Value

Oral LD50 Mouse 360 uL/kg[2]

It is crucial to note that this data is for a related compound and may not be representative of
the toxicity of 4-tert-butyl-2-methylthiazole. A thorough toxicological assessment would be
required for any new application.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.fishersci.co.uk/store/msds?partNumber=11488126&productDescription%3Dthis%20compound%2C+98%25%2C5G&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11488126&productDescription%3Dthis%20compound%2C+98%25%2C5G&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11488126&productDescription%3Dthis%20compound%2C+98%25%2C5G&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11488126&productDescription%3Dthis%20compound%2C+98%25%2C5G&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11488126&productDescription%3Dthis%20compound%2C+98%25%2C5G&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11488126&productDescription%3Dthis%20compound%2C+98%25%2C5G&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11488126&productDescription%3Dthis%20compound%2C+98%25%2C5G&countryCode=GB&language=en
https://www.benchchem.com/product/b103288?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1542814&productDescription=4-METHYLTHIAZOLE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b103288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Protocols
Proposed Synthesis: Hantzsch Thiazole Synthesis

A specific, detailed experimental protocol for the synthesis of 4-tert-butyl-2-methylthiazole is
not readily available. However, a plausible and widely used method for the synthesis of 2,4-
disubstituted thiazoles is the Hantzsch thiazole synthesis. This reaction involves the

condensation of an a-haloketone with a thioamide.

For the synthesis of 4-tert-butyl-2-methylthiazole, the likely precursors would be 1-bromo-3,3-
dimethyl-2-butanone and thioacetamide.
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(I-Bromo-3,3-dimethyl-2-butanone) Nucleophilic Attack Dehydration 4-tert-Butyl-2-methylithiazole

»-| Thioether Intermediate Intramolecular Cyclization (Hydroxythiazoline Intermediate
J v
H:0
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Start: Dissolve Thioacetamide in Ethanol

Add 1-Bromo-3,3-dimethyl-2-butanone

Reflux Reaction Mixture

Monitor by TLC

Reaction Complete

Cool and Neutralize

Extract with Organic Solvent

Dry and Concentrate

Purify Product

End: Isolated 4-tert-Butyl-2-methylthiazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
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data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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